Cas no 1603132-64-4 (3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid)

• Product Name: 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• CAS No: 1603132-64-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6543376
• PubChem ID: 102775114
• Update Time: 2025-06-27

3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 1603132-64-4
• EN300-979480
• 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C10H15NO4/c1-3-6-15-10(14)11-5-4-7(2)8(11)9(12)13/h3,7-8H,1,4-6H2,2H3,(H,12,13)
• InChI Key： SBXDGFPMESVJGM-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCC(C)C1C(=O)O)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid

Professional Introduction to 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic Acid (CAS No. 1603132-64-4)

3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid, identified by its CAS number 1603132-64-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a prop-2-en-1-yloxycarbonyl group and a methyl-substituted pyrrolidine ring, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid consists of a pyrrolidine core substituted at the 3-position with a methyl group. The 1-position of the pyrrolidine ring is functionalized with an (prop-2-en-1-yloxy)carbonyl group, which is a key feature contributing to its reactivity and potential biological activity. This type of structural motif is often explored in medicinal chemistry due to its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their ability to modulate various biological pathways. The compound 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid has been studied for its potential role in the development of new therapeutic agents. Specifically, researchers have been investigating its effects on enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. The presence of the prop-2-en-1-yloxycarbonyl group suggests that this compound may have inhibitory properties against certain enzymes, making it a valuable scaffold for drug design.

One of the most exciting aspects of 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid is its potential application in the treatment of neurological disorders. Pyrrolidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The structural similarity of this compound to known bioactive molecules has led researchers to explore its potential as a precursor for the synthesis of novel neuroprotective agents. Additionally, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of 3-Methyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (prop-2-en-oxy)carbonyl group into the pyrrolidine ring is particularly critical and often requires specialized reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

In addition to its therapeutic potential, 3-Methyl-1-[(propenyloxy)carbonyl]pyrrolidine-2-carboxylic acid has also been explored for its role in chemical biology studies. Researchers are using this compound as a tool to understand the mechanisms underlying various biological processes. By studying how this molecule interacts with biological targets, scientists can gain insights into disease pathways and develop more targeted therapies. The compound's unique structure allows it to serve as a probe for investigating enzyme function and receptor binding properties.

The latest research on 3-Methyl-[(allyloxy carbonyl)]pyrrolidine carboxylic acid has highlighted its potential as an intermediate in the synthesis of more complex molecules. Chemists have been leveraging this compound to develop novel heterocyclic structures with enhanced biological activity. The versatility of the pyrrolidine core and the reactivity of the (allyloxy carbonyl) group make it an ideal building block for constructing intricate molecular architectures.

The pharmacokinetic properties of 3-Methyl-[(allyloxycarbonyl)]pyrrolidine carboxylic acid are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In conclusion, 3-Methyl-[(allyloxycarbonyl)]pyrrolidine carboxylic acid (CAS No. 1603132-64-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.